Trimedlure
Trimedlure
Trimedlure is the name for a mixture of several isomeric chemical compounds from the group of carboxylic acid esters. Trimedlure belongs to the insect pheromones and is the most effective synthetic sexual attractant of the Mediterranean fruit fly. he composition is about 35% A, 5% B 1, 10% B 2, and 50% C. The most biologically active isomer is the (1 S, 2 S, 4 R ) -enantiomer of the C-enantiomeric pair.
Brand Name:
Vulcanchem
CAS No.:
12002-53-8
VCID:
VC0076008
InChI:
InChI=1S/C12H21ClO2/c1-8-7-9(13)5-6-10(8)11(14)15-12(2,3)4/h8-10H,5-7H2,1-4H3
SMILES:
CC1CC(CCC1C(=O)OC(C)(C)C)Cl
Molecular Formula:
C12H21ClO2
Molecular Weight:
232.74 g/mol
Trimedlure
CAS No.: 12002-53-8
Main Products
VCID: VC0076008
Molecular Formula: C12H21ClO2
Molecular Weight: 232.74 g/mol
| CAS No. | 12002-53-8 |
|---|---|
| Product Name | Trimedlure |
| Molecular Formula | C12H21ClO2 |
| Molecular Weight | 232.74 g/mol |
| IUPAC Name | tert-butyl 4-chloro-2-methylcyclohexane-1-carboxylate |
| Standard InChI | InChI=1S/C12H21ClO2/c1-8-7-9(13)5-6-10(8)11(14)15-12(2,3)4/h8-10H,5-7H2,1-4H3 |
| Standard InChIKey | APMORJJNVZMVQK-UHFFFAOYSA-N |
| SMILES | CC1CC(CCC1C(=O)OC(C)(C)C)Cl |
| Canonical SMILES | CC1CC(CCC1C(=O)OC(C)(C)C)Cl |
| Boiling Point | 284.2ºC at 760mmHg |
| Density | 1.03g/cm3 |
| Melting Point | < 25ºC |
| Description | Trimedlure is the name for a mixture of several isomeric chemical compounds from the group of carboxylic acid esters. Trimedlure belongs to the insect pheromones and is the most effective synthetic sexual attractant of the Mediterranean fruit fly. he composition is about 35% A, 5% B 1, 10% B 2, and 50% C. The most biologically active isomer is the (1 S, 2 S, 4 R ) -enantiomer of the C-enantiomeric pair. |
| Synonyms | ent31560;capilure;Polycore;Ai3-31560;TRIMEDLURE;pheroconmff;Einecs 234-416-0;Trimedlure (mixture of isomers);Epa pesticide chemical code 112603;t-butyl4(or5)-chloro-2-methylcyclohexanecarboxylate |
| Reference | 1. Doolittle, R.E., Cunningham, R.T., Mcgovern, T.P. et al. Trimedlure enantiomers: Differences in attraction for Mediterranean fruit fly, Ceratitis capitata (Wied.) (Diptera: Tephritidae). J Chem Ecol 17, 475–484 (1991). 2. Warthen, J.D., McGovern, T.P. Purification of CIS-trimedlure isomers by high-performance liquid chromatography. Chromatographia 21, 651–654 (1986). |
| PubChem Compound | 546164 |
| Last Modified | Nov 11 2021 |
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